1-Chloro-4-(chloromethoxy)nonane
Description
1-Chloro-4-(chloromethoxy)nonane is an aliphatic chlorinated ether with a nine-carbon backbone. Its structure consists of a chloro group at the first carbon and a chloromethoxy group (-OCH2Cl) at the fourth carbon (inferred as CH2Cl-(CH2)3-OCH2Cl-(CH2)4-CH3). This compound belongs to a class of alkyl chloromethyl ethers, which are known for their utility in organic synthesis as alkylating or chloromethylating agents .
Properties
CAS No. |
57987-60-7 |
|---|---|
Molecular Formula |
C10H20Cl2O |
Molecular Weight |
227.17 g/mol |
IUPAC Name |
1-chloro-4-(chloromethoxy)nonane |
InChI |
InChI=1S/C10H20Cl2O/c1-2-3-4-6-10(13-9-12)7-5-8-11/h10H,2-9H2,1H3 |
InChI Key |
ZFIMYHBXUHXYDZ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCC(CCCCl)OCCl |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Physical Properties of Selected Compounds
| Compound | Molecular Weight | Boiling Point (Inferred, °C) | Volatility |
|---|---|---|---|
| This compound | ~237.2 (calc) | >200 (estimated) | Low |
| 1-Chloro-4-chloromethoxybutane | 187.1 | ~180–190 | Moderate |
| (Chloromethoxy)ethane | 94.5 | ~60–70 | High |
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